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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Ethyl
6-hydroxyhexanoate, ensuring compliance with standard laboratory safety protocols. The

following procedures are designed for researchers, scientists, and drug development

professionals to handle and dispose of this chemical responsibly.

Safety and Hazard Information
According to the Safety Data Sheet (SDS), Ethyl 6-hydroxyhexanoate is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. However, standard laboratory precautions should

always be observed.

Hazard Classification & Regulatory
Information

Status

GHS Hazard Classification Not a hazardous substance or mixture

SARA 302/304/313 No components subject to reporting levels

CERCLA Reportable Quantity No components with a CERCLA RQ

Transportation (IATA-DGR, IMDG-Code, 49

CFR Road)
Not regulated as a dangerous good
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Before beginning the disposal process, ensure you are wearing appropriate personal protective

equipment (PPE), including safety glasses and gloves.

Step-by-Step Disposal Procedure
The primary guideline for the disposal of Ethyl 6-hydroxyhexanoate is to adhere to national

and local regulations. The following steps provide a general operational workflow:

Container Management: Keep the Ethyl 6-hydroxyhexanoate in its original container. This

prevents accidental misidentification and ensures that hazard information is readily available.

Waste Segregation: Do not mix Ethyl 6-hydroxyhexanoate with other waste streams.

Mixing chemicals can lead to unforeseen and dangerous reactions.

Labeling: Ensure the container is clearly and accurately labeled with the full chemical name:

"Ethyl 6-hydroxyhexanoate" and the CAS Number: "5299-60-5".

Consult Institutional Guidelines: Contact your institution's Environmental Health and Safety

(EHS) department or the designated chemical waste manager to understand the specific

disposal protocols at your facility.

Waste Collection: Arrange for the collection of the chemical waste through your institution's

approved waste management program. Store the container in a designated, secure waste

collection area while awaiting pickup.

Empty Container Disposal: Handle uncleaned, empty containers in the same manner as the

product itself. This is crucial as residual chemical may still be present.

Spill and Emergency Procedures
In the event of a spill, take the following immediate actions:

Containment: Cover drains to prevent the chemical from entering the sewer system.

Absorption: Use an inert liquid-absorbent material, such as Chemizorb®, to take up the spill.

Collection: Collect the absorbed material and place it in a suitable, labeled container for

disposal.
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Decontamination: Clean the affected area thoroughly.

Personal Protection: For non-emergency personnel, avoid breathing vapors and evacuate

the area if necessary. For emergency responders, refer to Section 8 of the Safety Data Sheet

for detailed personal protection guidance.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ethyl 6-hydroxyhexanoate.
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Caption: Workflow for the proper disposal of Ethyl 6-hydroxyhexanoate.
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To cite this document: BenchChem. [Proper Disposal of Ethyl 6-hydroxyhexanoate: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105495#ethyl-6-hydroxyhexanoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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